Cas no 126889-84-7 ((2-Fluoroethyl)hydrazine)

• Product Name: (2-Fluoroethyl)hydrazine
• CAS No: 126889-84-7
• MF: C₂H₇FN₂
• MW: 78.0887835025787
• CID: 5713886
• PubChem ID: 14449509
• Update Time: 2025-11-02

(2-Fluoroethyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2-fluoroethyl)hydrazine
• AKOS019265558
• EN300-1675429
• 126889-84-7
• Hydrazine, (2-fluoroethyl)- (9CI)
• (2-Fluoroethyl)hydrazine

• Inchi： 1S/C2H7FN2/c3-1-2-5-4/h5H,1-2,4H2
• InChI Key： AZCCTQYOEYFRAK-UHFFFAOYSA-N
• SMILES： FCCNN

Computed Properties

• Exact Mass: 78.05932639g/mol
• Monoisotopic Mass: 78.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 17.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.982±0.06 g/cm3(Predicted)
• Boiling Point: 141.2±15.0 °C(Predicted)
• pka: 6.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on (2-Fluoroethyl)hydrazine

Comprehensive Overview of (2-Fluoroethyl)hydrazine (CAS No. 126889-84-7): Properties, Applications, and Research Insights

(2-Fluoroethyl)hydrazine (CAS No. 126889-84-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a fluoroethyl group and a hydrazine moiety makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of fluorinated compounds, which are known for their enhanced metabolic stability and bioavailability.

The compound’s molecular formula, C₂H₇FN₂, highlights its relatively simple yet functionally rich structure. Its chemical properties, such as solubility in polar solvents and reactivity with carbonyl compounds, make it valuable for constructing heterocyclic frameworks. Recent studies have emphasized its role in creating fluorine-containing analogs of known drugs, a trend driven by the growing demand for improved therapeutic agents. This aligns with the broader industry focus on precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

In agrochemical applications, (2-Fluoroethyl)hydrazine serves as a precursor for designing novel pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals often enhances their efficacy and environmental persistence, addressing contemporary concerns about sustainable farming practices. Searches for eco-friendly fluorinated agrochemicals have surged, reflecting the compound’s relevance in modern agricultural innovation.

From a synthetic chemistry perspective, the compound’s reactivity with ketones and aldehydes enables the formation of hydrazones, which are pivotal in click chemistry and bioconjugation. This has implications for proteomics and diagnostic reagent development, areas where users frequently seek information on advanced labeling techniques. Additionally, its potential in PET radiotracer synthesis is under investigation, tying into the rising interest in non-invasive imaging technologies.

Safety and handling of (2-Fluoroethyl)hydrazine require adherence to standard laboratory protocols, given its sensitivity to moisture and air. While not classified under restrictive regulations, proper storage in inert atmospheres is recommended to maintain stability. This practical aspect is often queried in forums discussing laboratory best practices for handling sensitive reagents.

In summary, (2-Fluoroethyl)hydrazine (CAS No. 126889-84-7) exemplifies the intersection of fluorine chemistry and life sciences. Its multifaceted applications—from drug design to sustainable agriculture—resonate with current trends like green chemistry and personalized therapeutics, making it a compound of enduring scientific and industrial interest.